BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Molecular Structure &
Characterization of 2-Hydroxy-3-nitrobenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide
CAS No.: 2912-76-7
Cat. No.: B1280379
Get Quote
. J

Executive Summary

2-Hydroxy-3-nitrobenzamide (also known as 3-nitrosalicylamide) is a functionalized
benzamide derivative characterized by a strong intramolecular hydrogen bond and significant
electronic push-pull effects. It serves as a critical intermediate in the synthesis of bioactive
benzoxazepines and antimicrobial agents. Its structural core—a salicylamide scaffold
substituted with a nitro group at the ortho position to the hydroxyl—imparts unique chelating
properties, making it a relevant pharmacophore for zinc-finger protein inhibition and
siderophore mimicry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
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Property Specification

IUPAC Name 2-Hydroxy-3-nitrobenzamide

3-Nitrosalicylamide; 3-Nitro-2-
Common Synonyms )
hydroxybenzamide

CAS Registry Number 2912-76-7
C
H
Molecular Formula N
0]
Molecular Weight 182.13 g/mol
Appearance Yellow to reddish-brown crystalline solid

Crystal System Triclinic, Space Group

Soluble in DMSO, DMF, hot ethanol; sparingly

Solubilit
y soluble in water

pKa (Predicted) ~6.5 (Phenolic OH), ~14.0 (Amide NH)

Structural Integrity & Electronic Environment

The molecule features a planar benzene ring heavily influenced by the 3-nitro group (electron-
withdrawing) and the 2-hydroxyl group (electron-donating).

 Intramolecular Hydrogen Bonding: A critical structural feature is the strong intramolecular
hydrogen bond between the phenolic hydroxyl proton and the amide carbonyl oxygen (

). This forms a pseudo-six-membered ring, locking the conformation and reducing the acidity
of the phenol relative to non-H-bonded isomers.

» Steric Crowding: The nitro group at position 3 creates steric pressure on the phenolic
oxygen, reinforcing the H-bond network and preventing free rotation of the C2-C3 bond.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Tautomerism: While the amide form (

) is dominant, the molecule can theoretically access an imidic acid tautomer (

), though the strong internal H-bond heavily favors the amide.

Synthesis & Purification Protocol

The synthesis of 2-Hydroxy-3-nitrobenzamide is typically achieved via the nitration of
salicylamide. This reaction is electrophilic aromatic substitution, where the directing effects of
the hydroxyl (ortho/para director) and amide (meta director) groups compete.

Experimental Workflow (Nitration Route)

Reagents:

Salicylamide (2-Hydroxybenzamide)

Concentrated Sulfuric Acid (

)

Fuming Nitric Acid (

)

Ethyl Acetate (EtOAc) for extraction

Protocol:

¢ Dissolution: Dissolve Salicylamide (1.0 eq) in concentrated
at 0-5°C.

 Nitration: Add fuming

(1.1 eq) dropwise, maintaining temperature
to minimize dinitration.

o Reaction: Stir at room temperature for 1-2 hours. The solution will darken (yellow/orange).
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e Quenching: Pour the reaction mixture onto crushed ice. A solid precipitate forms.

« |solation: Filter the crude solid. This is typically a mixture of the 3-nitro (target) and 5-nitro
isomers.

e Purification:

o Fractional Crystallization: Recrystallize from ethanol. The 3-nitro isomer is generally less
soluble due to the tighter packing from the intramolecular H-bond.

o Chromatography: If high purity is required, use silica gel column chromatography (Eluent:
Hexane/EtOAc gradient).

Synthesis Pathway Diagram
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Figure 1: Synthetic pathway via nitration of salicylamide, highlighting the separation of
regioisomers.

Spectroscopic Characterization

To validate the structure, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance ( -NMR)

Solvent: DMSO-

(due to solubility and exchangeable protons).
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broad band (chelated/H-bonded).

e 1660-1680 cm

Amide | band (shifted to lower frequency due to H-bonding).

e 1530 & 1350 cm

asymmetric and symmetric stretches (diagnostic for nitro group).

Biological Relevance & Pharmacophore Analysis[7]

The 2-hydroxy-3-nitrobenzamide scaffold acts as a bidentate ligand. Its biological activity is
often linked to its ability to coordinate metal ions or disrupt protein-protein interactions via
hydrogen bonding.

Mechanism of Action: Metal Chelation & Zinc Ejection

In viral nucleocapsid proteins (e.g., HIV NCp7, Feline Leukemia Virus), zinc fingers are
essential for RNA packaging. Nitro-benzamides can act as "zinc ejectors."

» Attack: The nitro group withdraws electron density, increasing the acidity of the phenolic
proton.

» Coordination: The deprotonated phenolate and the amide oxygen form a stable 5- or 6-
membered chelate ring with

e Ejection: This chelation strips zinc from the viral protein's cysteine-rich domain, leading to
protein unfolding and loss of viral replication capability.

Interaction Network
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Figure 2: Pharmacological mechanism showing the role of structural features in zinc ejection

and antiviral activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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